1-[1-(2,3-Dihydro-1-benzofuran-5-sulfonyl)azetidin-3-yl]pyrrolidine

• IUPAC Name: 1-[1-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)azetidin-3-yl]pyrrolidine
• InChI: InChI=1S/C15H20N2O3S/c18-21(19,14-3-4-15-12(9-14)5-8-20-15)17-10-13(11-17)16-6-1-2-7-16/h3-4,9,13H,1-2,5-8,10-11H2
• InChI Key: PFBNSCRONNZCIN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2CN(C2)S(=O)(=O)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C15H20N2O3S
• Molecular Weight: 308.4 g/mol
• CAS No.: 2320576-50-7

Description

1-[1-(2,3-Dihydro-1-benzofuran-5-sulfonyl)azetidin-3-yl]pyrrolidine is a complex organic compound that features a benzofuran ring, an azetidine ring, and a pyrrolidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[1-(2,3-Dihydro-1-benzofuran-5-sulfonyl)azetidin-3-yl]pyrrolidine typically involves multiple steps, starting with the preparation of the benzofuran ring. This can be achieved through a free radical cyclization cascade, which is an efficient method for constructing complex benzofuran derivatives . The azetidine ring can be synthesized through cyclization reactions involving appropriate precursors under controlled conditions. The final step involves the coupling of the benzofuran and azetidine intermediates with pyrrolidine under suitable reaction conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the synthetic route for scalability, yield, and cost-effectiveness. This could include the use of continuous flow reactors and automated synthesis platforms to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

1-[1-(2,3-Dihydro-1-benzofuran-5-sulfonyl)azetidin-3-yl]pyrrolidine can undergo various chemical reactions, including:

Oxidation: The benzofuran ring can be oxidized to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: The azetidine ring can be reduced to form more stable derivatives.

Substitution: The sulfonyl group can be substituted with other functional groups to modify the compound’s properties.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the benzofuran ring can yield hydroxylated derivatives, while reduction of the azetidine ring can produce more stable azetidine derivatives.

Scientific Research Applications

1-[1-(2,3-Dihydro-1-benzofuran-5-sulfonyl)azetidin-3-yl]pyrrolidine has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 1-[1-(2,3-Dihydro-1-benzofuran-5-sulfonyl)azetidin-3-yl]pyrrolidine involves its interaction with specific molecular targets. The benzofuran ring can interact with enzymes or receptors, modulating their activity. The azetidine and pyrrolidine rings can enhance the compound’s binding affinity and specificity, leading to desired biological effects.

Comparison with Similar Compounds

Similar Compounds

1-(2,3-Dihydrobenzofuran-5-yl)ethanol: Shares the benzofuran ring but differs in the functional groups attached.

1-[4-(2,3-Dihydro-1,4-benzodioxine-6-sulfonyl)piperazin-1-yl]-2-(6-methyl-1-benzofuran-3-yl)ethan-1-one: Contains a similar benzofuran structure but with different substituents.

Uniqueness

1-[1-(2,3-Dihydro-1-benzofuran-5-sulfonyl)azetidin-3-yl]pyrrolidine is unique due to its combination of three distinct ring systems, which confer specific chemical and biological properties